Cas no 56470-04-3 (3-(Hexylamino)-L-alanine)

3-(Hexylamino)-L-alanine structure
3-(Hexylamino)-L-alanine structure
Product name:3-(Hexylamino)-L-alanine
CAS No:56470-04-3
MF:C9H20N2O2
MW:188.267302513123
CID:2843552
PubChem ID:71441336

3-(Hexylamino)-L-alanine Chemical and Physical Properties

Names and Identifiers

    • 56470-04-3
    • 3-(Hexylamino)-L-alanine
    • DTXSID30850272
    • Inchi: InChI=1S/C9H20N2O2/c1-2-3-4-5-6-11-7-8(10)9(12)13/h8,11H,2-7,10H2,1H3,(H,12,13)/t8-/m0/s1
    • InChI Key: PTSPRUQQXAMEBB-QMMMGPOBSA-N

Computed Properties

  • Exact Mass: 188.152477885Da
  • Monoisotopic Mass: 188.152477885Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 75.4Ų

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